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Compound of Interest

Compound Name: Condurango glycoside E

Cat. No.: B15136878

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Condurango glycoside E is a pregnane glycoside isolated from the bark of Marsdenia

cundurango, a plant traditionally used in medicine for gastrointestinal disorders and more

recently investigated for its potential as an anticancer agent. This technical guide provides an

in-depth overview of the commercial availability of Condurango glycoside E, along with a

summary of its biological activities, relevant experimental protocols, and associated signaling

pathways. The information presented herein is intended to support researchers and

professionals in the fields of pharmacology, oncology, and drug development.

Commercial Availability and Suppliers
Condurango glycoside E is available for research purposes from several specialized

chemical suppliers. The purity and available quantities may vary, and it is recommended to

contact the suppliers directly for detailed specifications and pricing.
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Supplier
Product
Name/ID

CAS
Number

Molecular
Formula

Molecular
Weight

Notes

Smolecule

Condurango

glycoside E

(S15744759)

115784-07-1 C₅₃H₇₆O₁₈ 1001.2 g/mol In Stock.[1]

MyBioSource

Condurango

glycoside E,

Biochemical

(MBS582433

7)

Not specified Not specified Not specified

Research-

grade

biochemical.

[2][3]

Chengdu

Lemeitian

Pharmaceutic

al Technology

Co., Ltd.

Condurango

glycoside E
115784-07-1 Not specified Not specified

Purity: HPLC

≥95%.

Available in

5mg

quantities.[4]

MedchemExp

ress

Condurango

glycoside E
115784-07-1 Not specified Not specified

For research

use only.[5]

Physicochemical Properties
Property Value Reference

CAS Number 115784-07-1 [4]

Molecular Formula C₅₃H₇₆O₁₈ [1]

Molecular Weight 1001.2 g/mol [1]

Biological Activity and Mechanism of Action
Recent scientific studies have highlighted the potential of condurango glycosides, including

Condurango glycoside E, as cytotoxic agents against various cancer cell lines. The primary

mechanism of action appears to be the induction of apoptosis (programmed cell death) through

the generation of reactive oxygen species (ROS) and the activation of key signaling pathways.
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Anticancer Activity
Extracts from Marsdenia cundurango and its isolated glycosides have demonstrated efficacy in

inducing apoptosis in cancer cells.[6][7] Studies on condurango glycoside-rich components

have shown that they can stimulate DNA damage-induced cell cycle arrest and ROS-mediated

caspase-3 dependent apoptosis in non-small cell lung cancer (NSCLC) cells.[3]

Signaling Pathways
The anticancer effects of condurango glycosides are mediated through complex signaling

cascades. A key pathway implicated is the p53 signaling pathway. Condurango glycoside A, a

related compound, has been shown to induce apoptosis via a ROS-dependent p53 signaling

pathway in HeLa cells.[8] This involves the upregulation of p53, which in turn modulates the

expression of pro-apoptotic and anti-apoptotic proteins, leading to the activation of caspases

and subsequent cell death.
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Caption: Proposed signaling pathway for Condurango glycoside E-induced apoptosis.
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Experimental Protocols
The following are generalized protocols for key experiments relevant to the study of

Condurango glycoside E, based on methodologies reported for condurango extracts and

other glycosides. Researchers should optimize these protocols for their specific experimental

conditions.

Isolation and Purification of Condurango Glycosides
(General Procedure)
A general method for the extraction and isolation of condurango glycosides from the bark of

Marsdenia cundurango involves solvent extraction followed by chromatographic separation.
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Caption: General workflow for the isolation of Condurango glycoside E.

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
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A validated HPLC method is crucial for the quantification of Condurango glycoside E in plant

extracts or biological samples. While a specific, detailed protocol for Condurango glycoside E
is not readily available in the public domain, a general approach for pregnane glycosides can

be adapted.

Instrumentation:

HPLC system with a UV or PDA detector.

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase:

A gradient of acetonitrile and water, often with a modifier like formic acid or acetic acid to

improve peak shape.

General Procedure:

Prepare a standard stock solution of Condurango glycoside E of known concentration.

Prepare sample solutions by dissolving the extract in a suitable solvent and filtering.

Inject standards and samples onto the HPLC system.

Monitor the elution at a suitable wavelength (e.g., determined by UV scan).

Quantify the amount of Condurango glycoside E in the samples by comparing the peak

area with a calibration curve generated from the standards.

Cell Viability Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.

Materials:

Cancer cell line of interest (e.g., HeLa)

96-well plates
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Condurango glycoside E stock solution

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or acidified isopropanol)

Protocol:

Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

Treat the cells with various concentrations of Condurango glycoside E and a vehicle

control.

Incubate for a specified period (e.g., 24, 48, or 72 hours).

Add MTT solution to each well and incubate for 2-4 hours at 37°C.

Add solubilization solution to dissolve the formazan crystals.

Read the absorbance at a wavelength of 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control.

Apoptosis Assay (Annexin V-FITC/PI Staining)
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic,

and necrotic cells.

Materials:

Cancer cell line

Condurango glycoside E

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and binding buffer)

Flow cytometer
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Protocol:

Seed cells and treat with Condurango glycoside E as for the viability assay.

Harvest the cells (including floating cells) and wash with cold PBS.

Resuspend the cells in the binding buffer provided in the kit.

Add Annexin V-FITC and PI to the cell suspension.

Incubate in the dark at room temperature for 15 minutes.

Analyze the cells by flow cytometry within one hour.

Quantitative Data Summary
The following table summarizes IC₅₀ (half-maximal inhibitory concentration) values obtained

from studies on condurango extracts, which contain a mixture of glycosides including

Condurango glycoside E. It is important to note that these values are for the extract and not

for the purified Condurango glycoside E.

Cell Line
Compound/Ext
ract

IC₅₀ Value
Incubation
Time

Reference

H460 (NSCLC)

Condurango

glycoside-rich

components

0.22 µg/µL 24 hours [3]

Conclusion
Condurango glycoside E is a commercially available compound with demonstrated potential

for anticancer research and development. Its mechanism of action, primarily through the

induction of ROS-mediated apoptosis via the p53 signaling pathway, makes it a compelling

candidate for further investigation. The experimental protocols and data presented in this guide

provide a foundation for researchers to explore the therapeutic potential of this natural product.

Further studies are warranted to establish detailed pharmacokinetic and pharmacodynamic

profiles and to evaluate its efficacy and safety in preclinical and clinical settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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